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4’-epi-Daunorubicin 4’-epi-Daunorubicin
Brand Name: Vulcanchem
CAS No.: 57918-24-8
VCID: VC0138715
InChI: InChI=1S/C27H29NO10/c1-10-22(30)14(28)7-17(37-10)38-16-9-27(35,11(2)29)8-13-19(16)26(34)21-20(24(13)32)23(31)12-5-4-6-15(36-3)18(12)25(21)33/h4-6,10,14,16-17,22,30,32,34-35H,7-9,28H2,1-3H3/t10-,14-,16-,17-,22-,27-/m0/s1
SMILES: CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)C)O)N)O
Molecular Formula: C27H29NO10
Molecular Weight: 527.5 g/mol

4’-epi-Daunorubicin

CAS No.: 57918-24-8

Reference Standards

VCID: VC0138715

Molecular Formula: C27H29NO10

Molecular Weight: 527.5 g/mol

4’-epi-Daunorubicin - 57918-24-8

CAS No. 57918-24-8
Product Name 4’-epi-Daunorubicin
Molecular Formula C27H29NO10
Molecular Weight 527.5 g/mol
IUPAC Name (7S,9S)-9-acetyl-7-[(2R,4S,5R,6S)-4-amino-5-hydroxy-6-methyloxan-2-yl]oxy-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione
Standard InChI InChI=1S/C27H29NO10/c1-10-22(30)14(28)7-17(37-10)38-16-9-27(35,11(2)29)8-13-19(16)26(34)21-20(24(13)32)23(31)12-5-4-6-15(36-3)18(12)25(21)33/h4-6,10,14,16-17,22,30,32,34-35H,7-9,28H2,1-3H3/t10-,14-,16-,17-,22-,27-/m0/s1
Standard InChIKey STQGQHZAVUOBTE-RPDDNNBZSA-N
Isomeric SMILES C[C@H]1[C@@H]([C@H](C[C@@H](O1)O[C@H]2C[C@@](CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)C)O)N)O
SMILES CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)C)O)N)O
Canonical SMILES CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)C)O)N)O
Synonyms (8S,10S)-8-Acetyl-10-[(3-amino-2,3,6-trideoxy-α-L-arabino-hexopyranosyl)oxy]-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-5,12-naphthacenedione; _x000B_(8S-cis)-4’-Epidaunorubicin; 4’-epi-Daunomycin; NSC 249333;
PubChem Compound 151540
Last Modified Nov 11 2021
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